Cas no 68930-08-5 (1H-Benzotriazole,6-chloro-1-methoxy-)

1H-Benzotriazole,6-chloro-1-methoxy- structure
68930-08-5 structure
Product Name:1H-Benzotriazole,6-chloro-1-methoxy-
CAS No:68930-08-5
MF:C7H6ClN3O
MW:183.595039844513
CID:514139
PubChem ID:330481
Update Time:2025-04-19

1H-Benzotriazole,6-chloro-1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole,6-chloro-1-methoxy-
    • 6-chloro-1-methoxybenzotriazole
    • 6-chloro-1-methoxy-benzotriazole
    • 1-Methoxy-6-chlorbenzotriazol
    • 6-chloro-1-methoxy-1H-benzotriazole
    • AC1L76YJ
    • AG-G-67225
    • CTK5C8721
    • NSC319111
    • SCHEMBL16714023
    • NSC-319111
    • DTXSID10317611
    • 68930-08-5
    • Inchi: 1S/C7H6ClN3O/c1-12-11-7-4-5(8)2-3-6(7)9-10-11/h2-4H,1H3
    • InChI Key: PAIFCPOODZQKSG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N(N=N2)OC

Computed Properties

  • Exact Mass: 183.02008
  • Monoisotopic Mass: 183.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 39.9Ų

Experimental Properties

  • Density: 1.48
  • Boiling Point: 288.3°C at 760 mmHg
  • Flash Point: 128.1°C
  • Refractive Index: 1.66
  • PSA: 39.94

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